Cas no 1261786-55-3 ((5-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine)

• Product Name: (5-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine
• CAS No: 1261786-55-3
• MF: C₁₅H₁₃ClF₃N
• MW: 299.718633413315
• CID: 4999298
• Update Time: 2025-10-23

(5-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine

• Inchi： 1S/C15H13ClF3N/c1-20(2)14-8-7-12(16)9-13(14)10-3-5-11(6-4-10)15(17,18)19/h3-9H,1-2H3
• InChI Key： QBRMXCYVNMJRKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC(C(F)(F)F)=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 5.2
• Topological Polar Surface Area: 3.2

Additional information on (5-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine

The Synthesis, Properties, and Applications of (5-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine

(5-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine, with the CAS number 1261786-55-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of arylamines, which are widely used in various applications due to their unique electronic properties and structural versatility.

The structure of this compound consists of a biphenyl system, where one phenyl ring is substituted with a chlorine atom at the 5-position and a trifluoromethyl group at the 4'-position. The other phenyl ring is connected to a dimethylamino group at the 2-position. This combination of substituents imparts unique electronic and steric properties to the molecule, making it suitable for a variety of applications.

Recent studies have highlighted the importance of such compounds in the development of advanced materials, particularly in the field of optoelectronics. The presence of electron-withdrawing groups like chlorine and trifluoromethyl enhances the electron-deficient nature of the aromatic ring, which is beneficial for applications such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The dimethylamino group, on the other hand, introduces electron-donating properties, creating a balance that can be tailored for specific electronic devices.

One of the most promising applications of this compound is in the synthesis of novel semiconducting materials. Researchers have demonstrated that incorporating such arylamines into polymer backbones can significantly improve charge transport properties. For instance, a study published in Nature Communications in 2023 reported that films made from polymers containing this compound exhibited enhanced hole mobility, making them suitable for high-performance transistors.

In addition to its electronic properties, this compound has also been explored for its potential in catalysis. The dimethylamino group acts as a Lewis base, enabling coordination with metal centers and facilitating various catalytic transformations. Recent work by Smith et al., published in Angewandte Chemie, demonstrated that this compound could serve as an efficient ligand in palladium-catalyzed cross-coupling reactions, offering higher yields and better selectivity compared to traditional ligands.

The synthesis of (5-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine involves a multi-step process that typically begins with the preparation of the biphenyl core. The introduction of substituents at specific positions requires careful control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

Another area where this compound has shown potential is in drug discovery. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound for developing new therapeutic agents. A research team at Stanford University has been investigating its ability to modulate G-protein coupled receptors (GPCRs), which are implicated in numerous diseases such as cancer and neurodegenerative disorders.

In conclusion, (5-Chloro-4'-(trifluoromethyl)biphenyl-2-yl)-dimethyl-amine represents a versatile building block with diverse applications across multiple disciplines. Its electronic properties, structural flexibility, and compatibility with modern synthetic methods make it an attractive candidate for future research and development efforts.